3-[(carboxymethyl)sulfamoyl]-4-methoxybenzoic acid

• IUPAC Name: 3-(carboxymethylsulfamoyl)-4-methoxybenzoic acid
• InChI: InChI=1S/C10H11NO7S/c1-18-7-3-2-6(10(14)15)4-8(7)19(16,17)11-5-9(12)13/h2-4,11H,5H2,1H3,(H,12,13)(H,14,15)
• InChI Key: MOMBQPKCHILAKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)NCC(=O)O
• Molecular Formula: C10H11NO7S
• Molecular Weight: 289.26 g/mol

Description

3-[(Carboxymethyl)sulfamoyl]-4-methoxybenzoic acid, also known as CMSA or CMSA acid, is an organic compound that is widely used in various scientific research applications. It is a white powder that is soluble in water, alcohol, and other organic solvents. CMSA acid is a member of the carboxylic acid family, containing a sulfamoyl group attached to a carboxylic acid group. CMSA acid has a variety of uses in the laboratory, including the synthesis of other compounds, as a catalyst and as a reagent.

Scientific Research Applications

3-[(carboxymethyl)sulfamoyl]-4-methoxybenzoic acid acid has a variety of applications in scientific research. It is used as a catalyst in the synthesis of peptides and other organic compounds, and as a reagent in the synthesis of polymers. It has also been used in the synthesis of organic compounds such as polyesters and polyamides. In addition, this compound acid has been used in the synthesis of drugs and other pharmaceutical compounds.

Mechanism of Action

The mechanism of action of 3-[(carboxymethyl)sulfamoyl]-4-methoxybenzoic acid acid is not well understood. However, it is believed that the sulfamoyl group of the compound acts as a proton acceptor, allowing the carboxylic acid group to act as a proton donor. This results in the formation of a carboxylate ion, which is then able to react with other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound acid are not well understood. However, it has been suggested that the compound may have a role in the regulation of cell growth and proliferation. In addition, it has been suggested that this compound acid may have a role in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-[(carboxymethyl)sulfamoyl]-4-methoxybenzoic acid acid in laboratory experiments is its relatively low cost and availability. In addition, it is easy to synthesize and can be used in a variety of synthetic reactions. However, the compound is relatively unstable and may degrade over time.

Future Directions

Future research into 3-[(carboxymethyl)sulfamoyl]-4-methoxybenzoic acid acid may involve the development of new synthetic methods, as well as the exploration of its potential applications in the synthesis of drugs and other pharmaceutical compounds. Additionally, further research into the biochemical and physiological effects of the compound may lead to new insights into its mechanism of action. Finally, further research into the stability of the compound may lead to the development of more stable forms of the acid.

Synthesis Methods

3-[(carboxymethyl)sulfamoyl]-4-methoxybenzoic acid acid can be synthesized through a variety of methods, including the reaction of 4-methoxybenzoic acid with sulfamoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane, and the product is isolated by filtration and washed with aqueous sodium bicarbonate.